Cas no 885956-74-1 (3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide)
3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-5-(trifluoromethyl)benzenecarboximidamide
- 3-FLUORO-5-TRIFLUOROMETHYL-BENZAMIDINE
- 3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide
- KBOARSXQHJAXEE-UHFFFAOYSA-N
- 3-fluoro-5-(trifluoromethyl)benzimidamide
- AKOS017552359
- EN300-1929453
- 885956-74-1
- DTXSID30408858
- F33026
- CS-0306038
- SCHEMBL4088949
-
- MDL: MFCD05663143
- Inchi: 1S/C8H6F4N2/c9-6-2-4(7(13)14)1-5(3-6)8(10,11)12/h1-3H,(H3,13,14)
- InChI Key: KBOARSXQHJAXEE-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=N)N)C=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 206.04671085Da
- Monoisotopic Mass: 206.04671085Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.9Ų
3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376708-50mg |
3-Fluoro-5-(trifluoromethyl)benzimidamide |
885956-74-1 | 98% | 50mg |
¥14882.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376708-100mg |
3-Fluoro-5-(trifluoromethyl)benzimidamide |
885956-74-1 | 98% | 100mg |
¥15602.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376708-250mg |
3-Fluoro-5-(trifluoromethyl)benzimidamide |
885956-74-1 | 98% | 250mg |
¥16308.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376708-500mg |
3-Fluoro-5-(trifluoromethyl)benzimidamide |
885956-74-1 | 98% | 500mg |
¥17028.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376708-1g |
3-Fluoro-5-(trifluoromethyl)benzimidamide |
885956-74-1 | 98% | 1g |
¥17748.00 | 2024-04-26 | |
| Enamine | EN300-1929453-0.05g |
3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide |
885956-74-1 | 0.05g |
$587.0 | 2023-09-17 | ||
| Enamine | EN300-1929453-0.1g |
3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide |
885956-74-1 | 0.1g |
$615.0 | 2023-09-17 | ||
| Enamine | EN300-1929453-0.25g |
3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide |
885956-74-1 | 0.25g |
$642.0 | 2023-09-17 | ||
| Enamine | EN300-1929453-0.5g |
3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide |
885956-74-1 | 0.5g |
$671.0 | 2023-09-17 | ||
| Enamine | EN300-1929453-1.0g |
3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide |
885956-74-1 | 1g |
$986.0 | 2023-05-25 |
3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide
Comprehensive Overview of 3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide (CAS No. 885956-74-1): Properties, Applications, and Industry Insights
3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide (CAS No. 885956-74-1) is a fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both fluoro and trifluoromethyl substituents, enhances its bioactivity and metabolic stability, making it a valuable intermediate in drug discovery. The compound’s carboximidamide functional group further contributes to its versatility in synthetic chemistry, enabling applications in kinase inhibitors and antimicrobial agents.
In recent years, the demand for fluorinated compounds like 3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide has surged due to their role in addressing global health challenges. Researchers are actively exploring its potential in targeting drug-resistant infections and chronic inflammatory diseases, topics frequently searched in scientific databases. The compound’s trifluoromethyl group is particularly noteworthy, as it improves lipophilicity and binding affinity—a key focus in AI-driven drug design platforms.
From an industrial perspective, CAS No. 885956-74-1 aligns with the growing trend of sustainable fluorination techniques. Companies are investing in eco-friendly synthesis methods to reduce environmental impact, a hot topic in green chemistry forums. Analytical studies highlight its stability under physiological conditions, which is critical for prodrug development—a frequently queried term in pharmacology circles.
The compound’s nomenclature, including its IUPAC name and CAS registry number, ensures precise identification in regulatory and commercial contexts. Its benzene-1-carboximidamide backbone is structurally analogous to several FDA-approved drugs, sparking interest in patent literature and preclinical studies. Analytical data, such as NMR spectra and HPLC purity, are often requested in supplier inquiries, reflecting its importance in quality control protocols.
Emerging applications of 3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide extend to material science, where its fluorinated aromatic system is explored for organic electronics. This interdisciplinary potential resonates with searches for advanced functional materials, bridging chemistry and engineering. As the scientific community prioritizes structure-activity relationships (SAR), this compound serves as a model for optimizing bioisosteric replacements in medicinal chemistry.
In summary, 885956-74-1 represents a convergence of innovation in fluorine chemistry, drug development, and sustainable synthesis. Its multifaceted applications and alignment with trending research queries underscore its value across industries, while rigorous characterization ensures compliance with global regulatory standards.
885956-74-1 (3-fluoro-5-(trifluoromethyl)benzene-1-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)